Cas no 52239-04-0 (Disperse Blue 148)

• Product Name: Disperse Blue 148
• CAS No: 52239-04-0
• MF: C₁₉H₁₉N₅O₄S
• MW: 413.450262308121
• MDL: MFCD00800418
• CID: 56190
• PubChem ID: 104135
• Update Time: 2025-05-24

Disperse Blue 148 Chemical and Physical Properties

Names and Identifiers

• methyl N-ethyl-N-[4-[(5-nitro-2,1-benzisothiazol-3-yl)azo]phenyl]-β-alaninate
• DISPERSE BLUE 148
• methyl 3-[N-ethyl-4-[(5-nitro-2,1-benzothiazol-3-yl)diazenyl]anilino]propanoate
• A-alaninate
• C.I. 11124
• C.I. Disperse Blue 148
• EINECS 257-779-7
• methyl n-ethyl-n-(4-((5-nitro-2,1-benzisothiazol-3-yl)azo)phenyl)-
• n-ethyl-n-[4-[(5-nitro-2,1-benzisothiazol-3-yl)azo]phenyl]-beta-alanin met
• beta.-Alanine,N-ethyl-N-[4-[(5-nitro-2,1-benzisothiazol-3-yl)azo]phenyl]-,methyl ester
• beta-Alanine, N-ethyl-N-[4-[(5-nitro-2,1-benzisothiazol-3-yl)azo]phenyl]-, methyl ester
• DTXSID6068725
• SCHEMBL13475233
• 52239-04-0
• METHYL N-ETHYL-N-[4-[(5-NITRO-2,1-BENZISOTHIAZOL-3-YL)AZO]PHENYL]-BETA-ALANINATE
• Methyl N-ethyl-N-(4-((5-nitro-2,1-benzisothiazol-3-yl)azo)phenyl)-beta-alaninate
• C.I. Disperse Blue 148;C.I. 11124
• beta-Alanine, N-ethyl-N-(4-((5-nitro-2,1-benzisothiazol-3-yl)azo)phenyl)-, methyl ester
• NS00020421
• SCHEMBL4622758
• beta-Alanine, N-ethyl-N-(4-(2-(5-nitro-2,1-benzisothiazol-3-yl)diazenyl)phenyl)-, methyl ester
• SCHEMBL12954910
• AKOS040744065
• Dispersion blue 148
• MFCD00800418
• Methyl 3-(ethyl(4-((5-nitrobenzo[c]isothiazol-3-yl)diazenyl)phenyl)amino)propanoate
• methyl N-ethyl-N-[4-[(5-nitro-2,1-benzisothiazol-3-yl)azo]phenyl]-
• .beta.-Alanine, N-ethyl-N-[4-[(5-nitro-2,1-benzisothiazol-3-yl)azo]phenyl]-, methyl ester
• PD063707
• CS-5574
• HY-D0569
• DisperseBlue148
• DA-62924
• VHLFTCNAACYPDY-UHFFFAOYSA-N
• C.I.Disperse Blue 148
• Disperse Blue 148

• MDL： MFCD00800418
• Inchi： 1S/C19H19N5O4S/c1-3-23(11-10-18(25)28-2)14-6-4-13(5-7-14)20-21-19-16-12-15(24(26)27)8-9-17(16)22-29-19/h4-9,12H,3,10-11H2,1-2H3/b21-20+
• InChI Key： VHLFTCNAACYPDY-QZQOTICOSA-N
• SMILES： S1C(=C2C=C(C=CC2=N1)[N+](=O)[O-])/N=N/C1C=CC(=CC=1)N(CC)CCC(=O)OC

Computed Properties

• Exact Mass: 413.11600
• Monoisotopic Mass: 413.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141A^2
• XLogP3: 4.6

Experimental Properties

• Color/Form: No data available
• Density: 1.38
• Melting Point: No data available
• Boiling Point: 597.5±50.0 °C at 760 mmHg
• Flash Point: 315.2±30.1 °C
• Refractive Index: 1.662
• Solubility: 生物体外In Vitro:H2O≥ 30 mg/mL(72.56 mM)DMSO溶解度20 mg/mL(48.37 mM;Need ultrasonic and warming)*"≥" means soluble可溶, but saturation unknown溶解度未知.
• PSA: 141.21000
• LogP: 5.53250

Disperse Blue 148 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：4°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on Disperse Blue 148

Disperse Blue 148: A Comprehensive Overview

Disperse Blue 148 (CAS No. 52239-04-0) is a widely recognized dye used in various industrial applications, particularly in the textile and polymer industries. This compound is classified as a disperse dye, which means it is designed to color synthetic fibers such as polyester, nylon, and acrylic. The CAS No. 52239-04-0 identifier ensures that this compound is uniquely identified in scientific and industrial contexts, facilitating accurate communication and regulation.

The chemical structure of Disperse Blue 148 is characterized by its azo group, which plays a critical role in its coloration properties. Recent studies have highlighted the importance of azo dyes in achieving vibrant and durable colors in synthetic materials. Researchers have explored the stability of Disperse Blue 148 under various conditions, including high temperatures and prolonged exposure to light, which are crucial factors for its application in industrial settings.

One of the most significant advancements in the use of Disperse Blue 148 involves its application in sustainable textile production. Modern manufacturing processes now prioritize eco-friendly practices, and Disperse Blue 148 has been found to be effective in reducing water consumption during the dyeing process. This aligns with global efforts to minimize environmental impact while maintaining high-quality standards in textiles.

Another area of interest is the compatibility of Disperse Blue 148 with advanced polymer materials. Recent research has demonstrated its ability to impart consistent coloration to high-performance polymers used in automotive and aerospace industries. This has expanded its application beyond traditional textiles into high-tech sectors, showcasing its versatility as a dyeing agent.

The stability of Disperse Blue 148 under harsh chemical conditions has also been a focal point for recent studies. Scientists have investigated its resistance to oxidative stress and chemical degradation, which are essential properties for its use in demanding industrial environments. These findings have further solidified its reputation as a reliable dyeing agent.

In terms of safety, Disperse Blue 148 has undergone rigorous testing to ensure compliance with international safety standards. Regulatory bodies have confirmed that it meets requirements for workplace safety and environmental protection, making it a preferred choice for industries worldwide.

The demand for Disperse Blue 148 continues to grow as industries seek innovative solutions for coloration challenges. Its ability to adapt to new technologies and materials positions it as a key player in the evolving landscape of dyeing chemistry.